Cas no 828266-07-5 (4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-)
828266-07-5 structure
Product Name:4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-
CAS No:828266-07-5
MF:C10H11FN2O
MW:194.205545663834
CID:681720
PubChem ID:59216366
Update Time:2025-04-19
4-Piperidinone, 1-(3-fluoro-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-
- 1-(3-fluoropyridin-2-yl)piperidin-4-one
- SCHEMBL2844754
- AKOS012027210
- DTXSID30731279
- 3'-Fluoro-2,3,5,6-tetrahydro-[1,2']bipyridinyl-4-one
- DJMZCROAFOQIPA-UHFFFAOYSA-N
- 828266-07-5
-
- Inchi: 1S/C10H11FN2O/c11-9-2-1-5-12-10(9)13-6-3-8(14)4-7-13/h1-2,5H,3-4,6-7H2
- InChI Key: DJMZCROAFOQIPA-UHFFFAOYSA-N
- SMILES: FC1=CC=CN=C1N1CCC(CC1)=O
Computed Properties
- Exact Mass: 194.08554114g/mol
- Monoisotopic Mass: 194.08554114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 33.2Ų
4-Piperidinone, 1-(3-fluoro-2-pyridinyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
828266-07-5 (4-Piperidinone, 1-(3-fluoro-2-pyridinyl)-) Related Products
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